Cas no 6212-69-7 (Propionic Acid-13C)

Propionic Acid-13C Properties

Names and Identifiers

• propanoic acid-1-13c
• Propionic Acid-13C
• Propionic acid-1-13C, 99 atom % 13C
• 6212-69-7
• AKOS015894036
• Propionic acid-1-13C
• Propionic Acid (1-13C, 99%)
• (113C)propanoic acid
• DTXSID00480909
• Propionic Acid-13C; Propanoic-1-13C acid (9CI); Propanoic-1-13C acid; Propionic acid-1-13C
• Propanoic acid-1-13C
• +Expand

• InChIKey： XBDQKXXYIPTUBI-LBPDFUHNSA-N
• Inchi： InChI=1S/C3H6O2/c1-2-3(4)5/h2H2,1H3,(H,4,5)/i3+1
• SMILES： CCC(=O)O

Computed Properties

• Exact Mass: 75.040134265g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 75.040134265g/mol
• Heavy Atom Count: 5
• Complexity: 40.2
• Isotope Atom Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Boiling Point: 141 °C(lit.)
• Melting Point: -24--23 °C(lit.)
• Flash Point: 54 °C
• Color/Form: colorless liquid
• Solubility: Not determined
• Density: 0.993 g/mL at 25 °C